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Compound of Interest

Compound Name: ginkgolide K

Cat. No.: B607640

Get Quote

As a Senior Application Scientist, I have designed this comprehensive safety and operational

guide for handling Ginkgolide K. This document is engineered to provide drug development

professionals and laboratory researchers with a self-validating, step-by-step framework that

ensures both personnel safety and experimental integrity.

Pharmacological Context & Handling Rationale
Ginkgolide K (CAS: 153355-70-5) is a highly bioactive terpene trilactone isolated from Ginkgo

biloba[1]. In neuropharmacology, it is heavily utilized for its neuroprotective properties,

specifically its ability to ameliorate disease progression in experimental autoimmune

encephalomyelitis (EAE) by elevating Eomesodermin in CD4+ T cells[2]. At the cellular level,

Ginkgolide K induces protective autophagy via the AMPK/mTOR/ULK1 signaling pathway[3].

Because Ginkgolide K is a fine, irritating powder that requires reconstitution in Dimethyl

Sulfoxide (DMSO)[1][4]—a highly penetrative carrier solvent—improper handling poses a dual

risk: inhalation of the raw powder and transdermal absorption of the solubilized compound.
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Ginkgolide K neuroprotective mechanism via AMPK/mTOR/ULK1-mediated autophagy.
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Physicochemical & Hazard Profile
Before initiating any workflow, personnel must understand the quantitative and hazard data

governing the compound. Ginkgolide K carries specific GHS hazard warnings that dictate our

engineering controls[4].

Parameter Data / Specification
Clinical/Experimental
Relevance

CAS Number 153355-70-5[5]

Unique identifier for

procurement and SDS

tracking.

Molecular Formula C20H22O9[5]
Highly oxygenated terpene

trilactone structure.

Molecular Weight 406.39 g/mol [5]

Required for accurate molarity

calculations (e.g., 10 mM

stock).

Solubility DMSO (10 mM)[1]

Dictates solvent choice; DMSO

acts as a carrier across

biological membranes.

Storage -20°C[4]
Prevents thermal degradation

of the lactone rings.

GHS Hazards H315, H319, H335[4]

Causes skin, eye, and

respiratory irritation. Mandates

strict PPE.

NFPA 704
Health: 2, Fire: 0, Instability:

0[4]

Moderate health hazard upon

exposure; non-flammable.

Personal Protective Equipment (PPE) Matrix
The selection of PPE is not arbitrary; it is a direct response to the physicochemical properties of

Ginkgolide K and its required solvent[1][4].
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PPE Category Specification
Causality (Why is this
required?)

Eye/Face
ANSI Z87.1 Chemical Splash

Goggles

Protects against H319

(Serious eye irritation)[4] from

aerosolized powder or

accidental DMSO splashes

during trituration.

Hands
Double-layered Nitrile or Butyl

Rubber Gloves

Ginkgolide K must be

dissolved in DMSO[1]. DMSO

rapidly penetrates standard

latex/nitrile, carrying the solute

directly into the bloodstream.

Double-gloving provides a

critical buffer time to remove

the outer glove immediately

upon contamination.

Body
Flame-Resistant (FR) Lab

Coat, fully buttoned

Prevents powder accumulation

on personal clothing and

protects against H315 (Skin

irritation)[4].

Respiratory
Handled exclusively in a

Chemical Fume Hood

Mitigates H335 (Respiratory

irritation)[4]. The powder is fine

and highly prone to static

aerosolization during weighing.

Standard Operating Procedure (SOP): Handling &
Experimental Workflow
To ensure scientific integrity and safety, every step in this protocol operates as a self-validating

system. Do not proceed to the next step unless the validation checkpoint is successfully met.

1. Fume Hood
& PPE Setup

2. Static-Free
Weighing

 Verify Draft 3. DMSO
Reconstitution

 Add Solvent 4. In Vitro / In Vivo
Application

 Check Clarity 5. P501 Compliant
Disposal

 Collect Waste
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Step-by-step operational workflow for Ginkgolide K handling and disposal.

Step 1: Environmental Preparation & PPE Donning

Action: Ensure the chemical fume hood is operational (face velocity 80-100 fpm). Don

standard PPE (lab coat, goggles, double nitrile gloves).

Causality: Establishing a negative pressure environment prevents the inhalation of irritating

particulates (H335)[4].

Validation Checkpoint: The fume hood monitor displays a green light/safe airflow reading. A

piece of tissue paper held at the sash edge is visibly and gently pulled inward.

Step 2: Static-Controlled Weighing

Action: Use an anti-static gun (e.g., Zerostat) on the weighing spatula and weigh boat.

Carefully weigh the required mass of Ginkgolide K solid[1].

Causality: Terpene trilactones in powder form often carry static charges, causing them to

repel from the spatula and aerosolize. This increases inhalation exposure risk and reduces

yield accuracy.

Validation Checkpoint: The microbalance reading stabilizes rapidly without continuous

drifting, confirming no static interference or draft displacement.

Step 3: Reconstitution in DMSO

Action: Transfer the solid to a glass vial, then add the calculated volume of anhydrous DMSO

to achieve a 10 mM stock solution[1][4]. Cap tightly and vortex.

Causality: Adding solvent directly to the controlled vial minimizes the handling time of the dry,

easily aerosolized powder.

Validation Checkpoint: Visual inspection against a light source confirms a completely clear,

homogenous solution with no visible particulates, validating complete dissolution.
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Step 4: Experimental Application

Action: Perform serial dilutions in aqueous buffers (e.g., PBS) immediately prior to cellular

assays[3] or in vivo injections (e.g., 15 mg/kg for EAE models)[2].

Causality: DMSO concentrations must be kept below 0.1% - 0.5% in final cell culture media

to prevent solvent-induced cytotoxicity, ensuring observed neuroprotective effects are solely

from Ginkgolide K[3].

Validation Checkpoint: Cells viewed under a microscope post-treatment show no signs of

DMSO-induced osmotic shock (e.g., rapid blebbing or detachment).

Spill Management & Disposal Plan (P501
Compliance)
Ginkgolide K requires strict adherence to P501 precautionary statements for disposal[4].

Dry Powder Spills: Do not sweep, as this will aerosolize the irritant. Gently cover the powder

with damp absorbent paper to suppress dust, wipe inward, and place the paper in a

hazardous waste bag.

DMSO Solution Spills: Absorb immediately with universal chemical spill pads. Because

DMSO can solubilize other contaminants on the benchtop and transport them through the

skin, personnel must change their outer gloves immediately after cleaning a DMSO spill.

Disposal: All contaminated materials (weigh boats, pipette tips, gloves, and spill pads) must

be placed in a sealed, labeled hazardous waste container. Do not pour excess Ginkgolide K
solutions down the drain.

Validation Checkpoint: The spill area is wiped down with 70% ethanol and visually inspected

under good lighting to ensure no crystalline residue or solvent sheen remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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